2-[[(E)-2-(furan-2-carbonylamino)-3-(4-nitrophenyl)prop-2-enoyl]amino]-3-phenylpropanoic acid

• IUPAC Name: 2-[[(E)-2-(furan-2-carbonylamino)-3-(4-nitrophenyl)prop-2-enoyl]amino]-3-phenylpropanoic acid
• InChI: InChI=1S/C23H19N3O7/c27-21(25-19(23(29)30)14-15-5-2-1-3-6-15)18(24-22(28)20-7-4-12-33-20)13-16-8-10-17(11-9-16)26(31)32/h1-13,19H,14H2,(H,24,28)(H,25,27)(H,29,30)/b18-13+
• InChI Key: MFISJHWYBFLQDK-QGOAFFKASA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(C(=O)O)NC(=O)C(=CC2=CC=C(C=C2)[N+](=O)[O-])NC(=O)C3=CC=CO3
• Isomeric SMILES: C1=CC=C(C=C1)CC(C(=O)O)NC(=O)/C(=C\C2=CC=C(C=C2)[N+](=O)[O-])/NC(=O)C3=CC=CO3
• Molecular Formula: C23H19N3O7
• Molecular Weight: 449.4 g/mol

Description

2-[[(E)-2-(furan-2-carbonylamino)-3-(4-nitrophenyl)prop-2-enoyl]amino]-3-phenylpropanoic acid is a complex organic compound featuring a furan ring, a nitrophenyl group, and a phenylpropanoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[[(E)-2-(furan-2-carbonylamino)-3-(4-nitrophenyl)prop-2-enoyl]amino]-3-phenylpropanoic acid typically involves multiple steps, including the formation of the furan ring, the introduction of the nitrophenyl group, and the coupling of these intermediates with phenylpropanoic acid. Common synthetic routes may include:

Aldol Condensation: The initial step often involves the aldol condensation of furan-2-carbaldehyde with appropriate ketones or aldehydes to form the furan ring.

Coupling Reactions: The final coupling step may involve the use of coupling reagents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) to link the furan and nitrophenyl intermediates with phenylpropanoic acid.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

2-[[(E)-2-(furan-2-carbonylamino)-3-(4-nitrophenyl)prop-2-enoyl]amino]-3-phenylpropanoic acid can undergo various chemical